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Compound of Interest

Compound Name: Pigment red 4

Cat. No.: B1669069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance characteristics of Pigment
Red 4 against other common azo pigments. The information presented is supported by

available experimental data to assist researchers, scientists, and drug development

professionals in making informed decisions for their specific applications.

Executive Summary
Pigment Red 4 (C.I. 12085) is a monoazo pigment that offers a balance of vibrant color and

cost-effectiveness. However, its performance, particularly in terms of lightfastness and heat

stability, varies when compared to other azo pigments. This guide delves into a comparative

analysis of Pigment Red 4 against other selected azo pigments, namely Pigment Red 3,

Pigment Red 5, Pigment Red 112, and Pigment Orange 5. The selection of a suitable pigment

is critical in many applications, from industrial coatings to specialized use in research and

development, where performance attributes directly impact the final product's quality and

stability. For professionals in drug development, understanding the metabolic fate and potential

toxicity of these compounds is of paramount importance.

Comparative Performance Data
The following tables summarize the key performance indicators of Pigment Red 4 and other

selected azo pigments based on available data. The rating scales are based on industry

standards, where a higher number generally indicates better performance.
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Table 1: General and Physical Properties

Property
Pigment
Red 4

Pigment
Red 3

Pigment
Red 5

Pigment
Red 112

Pigment
Orange 5

C.I. Name
Pigment Red

4

Pigment Red

3

Pigment Red

5

Pigment Red

112

Pigment

Orange 5

C.I. Number 12085 12120 12490 12370 12075

Chemical

Class
Monoazo Monoazo Naphthol AS Monoazo Monoazo

Molecular

Formula

C₁₆H₁₀ClN₃O

₃
C₁₇H₁₃N₃O₃

C₃₀H₃₁ClN₄O

₇S

C₂₄H₁₆Cl₃N₃

O₂
C₁₆H₁₀N₄O₅

Shade
Yellowish

Red

Yellowish

Red

Yellowish

Red

Bright

Yellowish

Red

Reddish

Orange

Table 2: Lightfastness and Heat Stability

Performanc
e Metric

Pigment
Red 4

Pigment
Red 3

Pigment
Red 5

Pigment
Red 112

Pigment
Orange 5

Lightfastness

(Blue Wool

Scale, 1-8)

4-5[1] 6[2] 7-8[3] 7-8[4] 7-8[5][6]

Heat

Resistance

(°C)

140[1] 160[7] 200[3] 170[4] 150[5][6]

Table 3: Chemical Resistance and Fastness Properties (Scale 1-5, 5=Excellent)
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Resistance
To

Pigment
Red 4

Pigment
Red 3

Pigment
Red 5

Pigment
Red 112

Pigment
Orange 5

Water 5[1] 4[7] - 4[4] 5[5]

Acid 4-5[1] 4[2][7] 5[3] 4[4] 4[5][6]

Alkali 4-5[1] 3[7] 5[3] 4[4] 4[5][6]

Oil 2-3[1] 5[7] - 4[4] 4[5]

Alcohol 4[1] 4[2] - 4[4] 4[6]

Bleeding - 4[2] 4[3] - 4[6]

Experimental Protocols
The data presented in this guide is based on standardized testing methodologies to ensure

comparability and reliability. The primary methods for assessing key performance indicators are

outlined below.

Lightfastness Testing (ISO 105-B02)
Lightfastness is a measure of a pigment's ability to resist fading or changing color upon

exposure to light. The ISO 105-B02 standard is a widely accepted method for this evaluation.[8]

[9]

Methodology:

Sample Preparation: The pigment is dispersed in a suitable medium (e.g., paint, ink, or

plastic) and applied to a substrate.

Exposure: The prepared samples are exposed to a xenon arc lamp, which simulates the

spectral distribution of natural daylight.[2][10] The exposure is conducted under controlled

conditions of temperature and humidity.

Evaluation: The change in color of the exposed sample is compared against a set of

standardized blue wool references (rated 1 to 8, with 8 being the most lightfast). The
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lightfastness rating is determined by identifying which blue wool reference shows a similar

degree of fading.[11]

Sample Preparation

Exposure Evaluation

Pigment Dispersion Application on Substrate

Xenon Arc Lamp Exposure
(Controlled Temp & Humidity)

Blue Wool References
(Simultaneous Exposure)

Visual or Instrumental
Color Change Assessment

Comparison to
Blue Wool Standards

Assign Lightfastness
Rating (1-8)

Click to download full resolution via product page

Experimental Workflow for Lightfastness Testing (ISO 105-B02).

Heat Stability Testing (EN 12877)
Heat stability is crucial for pigments used in applications involving high-temperature processing,

such as plastics. The EN 12877 standard provides a methodology for determining the color

stability of pigments in plastics at elevated temperatures.[5]

Methodology:

Compounding: The pigment is mixed with a specific polymer (e.g., PVC, HDPE) at a defined

concentration.

Processing: The mixture is processed at a series of increasing temperatures using

equipment such as a two-roll mill or an injection molding machine.

Evaluation: The color of the processed samples at each temperature is compared to a

reference sample processed at a lower temperature. The heat stability is reported as the

maximum temperature at which no significant color change occurs.[6]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.intertekinform.com/preview/609203123832.pdf?sku=867959_saig_nsai_nsai_2802667
https://www.benchchem.com/product/b1669069?utm_src=pdf-body-img
https://standards.iteh.ai/catalog/standards/cen/398c5157-e9ce-46eb-b0e8-c807eab91876/en-12877-3-1999
https://www.en.focuspigment.com/app-cms/newsdetail.html?id=401827972
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation Processing Evaluation
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Compounding
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of Samples
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Color Change
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Experimental Workflow for Heat Stability Testing (EN 12877).

Toxicological Considerations for Drug Development
Professionals
Azo pigments, while generally considered to have low acute toxicity due to their insolubility, can

undergo metabolic processes that release potentially harmful aromatic amines. This is a critical

consideration for applications in or related to pharmaceuticals and consumer products.

Metabolic Pathway of Pigment Red 4
The primary metabolic pathway for azo compounds involves the reductive cleavage of the azo

bond (-N=N-). This reaction is primarily carried out by azoreductases produced by the

anaerobic bacteria of the human intestinal microbiota.[1]

For Pigment Red 4, this metabolic cleavage is expected to yield two primary metabolites: 2-

chloro-4-nitroaniline and 1-amino-2-naphthol. Of particular toxicological interest is 2-chloro-4-

nitroaniline, which has been shown to induce cellular damage in rat hepatocytes.[1]
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Ingestion & Transit Gut Microbiota Metabolism

Resulting Metabolites

Pigment Red 4
(C₁₆H₁₀ClN₃O₃)

Azoreductase
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Inferred Metabolic Pathway of Pigment Red 4 in the Human Gut.

Conclusion
Pigment Red 4 is a versatile pigment with good performance in applications where exceptional

lightfastness and heat stability are not primary requirements. For indoor use and in applications

with limited exposure to high temperatures, it offers a cost-effective solution with vibrant color.

However, for applications demanding higher durability, such as automotive coatings or long-

lasting outdoor signage, other azo pigments like Pigment Red 5 and Pigment Red 112, or even

pigments from other chemical classes, may be more suitable due to their superior lightfastness

and heat resistance.

For researchers and professionals in drug development, the potential for metabolic activation of

azo pigments into toxic aromatic amines is a significant consideration. The inferred metabolic

pathway of Pigment Red 4 highlights the formation of 2-chloro-4-nitroaniline, a compound with

known hepatotoxicity. This underscores the importance of thorough toxicological assessment of

any colorant intended for use in products with potential for human ingestion or significant

dermal contact.

This guide serves as a starting point for comparing Pigment Red 4 with other azo pigments. It

is recommended that for critical applications, further in-house testing under specific formulation

and end-use conditions be conducted to ensure the chosen pigment meets all performance

and safety requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1669069?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/1795670/
https://pubmed.ncbi.nlm.nih.gov/1795670/
https://www.q-lab.com/weathering/weathering-test-standards/iso-105-b02
https://www.researchgate.net/figure/Structure-of-Naphthol-As-pigments-with-breaking-points-highlighted_fig1_270106992
https://www.additivesforpolymer.com/organic-pigment-testing/
https://standards.iteh.ai/catalog/standards/cen/398c5157-e9ce-46eb-b0e8-c807eab91876/en-12877-3-1999
https://www.en.focuspigment.com/app-cms/newsdetail.html?id=401827972
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-nitroaniline
https://www.jacksonsart.com/blog/2021/10/01/pigment-colour-index-red-pigments/
https://www.artiscreation.com/red.html
https://cdn.standards.iteh.ai/samples/65209/0bc1a7c15ae44dbb87d04293639a39c4/ISO-105-B02-2014.pdf
https://www.intertekinform.com/preview/609203123832.pdf?sku=867959_saig_nsai_nsai_2802667
https://www.benchchem.com/product/b1669069#comparing-pigment-red-4-performance-against-other-azo-pigments
https://www.benchchem.com/product/b1669069#comparing-pigment-red-4-performance-against-other-azo-pigments
https://www.benchchem.com/product/b1669069#comparing-pigment-red-4-performance-against-other-azo-pigments
https://www.benchchem.com/product/b1669069#comparing-pigment-red-4-performance-against-other-azo-pigments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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